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Compound of Interest

Compound Name: Sirt1/2-IN-4

Cat. No.: B12394494

Get Quote

A Next-Generation Pan-Sirtuin Inhibitor for p53
Restoration
Executive Summary

Compound PS3, formally designated as Sirtl/2-IN-4, represents a significant advancement in
the pharmacological inhibition of the Sirtuin (SIRT) family of NAD+-dependent deacetylases.
Unlike first-generation inhibitors (e.g., EX-527) which often lack broad potency, PS3 functions
as a triple inhibitor, targeting SIRT1, SIRT2, and SIRT3 with graded selectivity.

Its primary mechanism of action is the blockade of p53 deacetylation. By preventing Sirtuins
from removing acetyl groups from p53 (specifically at Lysine 382), PS3 stabilizes the tumor
suppressor protein, restoring its transcriptional activity and forcing apoptotic entry in chemo-
resistant cancer lines, particularly Acute Myeloid Leukemia (AML).

Chemical & Physical Specifications
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Property Specification

Common Name Sirt1/2-IN-4 (Compound PS3)

CAS Number 2999646-13-6

Molecular Formula C21H20N403S2

Molecular Weight 440.54 g/mol

Solubility DMSO (= 50 mg/mL); Ethanol (< 1 mg/mL)

Storage Powder: -20°C (3 years); In DMSO: -80°C (6
months)

Appearance White to off-white solid

Structural Insight: The compound features a sulfonamide core linked to a thiodiazole-containing
heterocyclic system. This scaffold allows it to occupy the NAD+-binding pocket of the Sirtuin
catalytic core, acting as a competitive inhibitor against the cofactor.

Mechanistic Profiling & Signaling Pathway[1]

Selectivity Profile: PS3 exhibits a distinct rank-order potency, favoring the nuclear isoforms
(SIRT1/2) over the mitochondrial isoform (SIRT3), though it retains relevant activity against all
three.

e SIRT1: ICs0 = 1.2 uM (Primary Target)[1]
e SIRT2: ICs0 = 1.9 uM[1]
e SIRT3:1Cs0 =18.6 uM

Mechanism of Action (MOA): In wild-type p53 tumors, Sirtuins (specifically SIRT1 and SIRT2)
are often upregulated to suppress p53 activity via deacetylation. This prevents p53 from
transactivating pro-apoptotic genes. PS3 breaks this "brake," leading to hyperacetylation of
p53.

Figure 1: PS3-Mediated p53 Activation Pathway
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Caption: Figure 1. Mechanism of Action. PS3 inhibits SIRT1/2, preventing p53 deacetylation.[2]

[3][4] Accumulated Ac-p53 drives apoptotic gene expression.

Experimental Protocols

As a Senior Application Scientist, | recommend the following validated workflows. These

protocols are designed to ensure reproducibility and minimize DMSO-induced artifacts.

Protocol A: Reconstitution & Storage

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is mandatory. Avoid water-containing

solvents as sulfonamides can degrade over time in aqueous solution.
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o Stock Preparation: Prepare a 10 mM stock solution.
o Calculation: Dissolve 4.40 mg of PS3 in 1.0 mL of DMSO.

 Aliquoting: Do not freeze-thaw the master stock. Aliquot into 20 uL single-use vials and store
at -80°C.

Protocol B: Cellular Acetylation Assay (Western Blot)

Objective: Validate target engagement by measuring p53 acetylation levels (Lys382) in MV4-11
(AML) cells.

Workflow Diagram:
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Caption: Figure 2. Target Engagement Workflow. Note the critical addition of deacetylase
inhibitors during lysis to preserve the signal.

Step-by-Step Methodology:
e Seeding: Seed MV4-11 cells at a density of

cells/mL in RPMI-1640 media supplemented with 10% FBS.

o Treatment: Treat cells with PS3 at graded concentrations (e.g., 0, 1.25, 2.5, 5.0, 10.0 uM).

o Control: Vehicle control (DMSO) must be
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 Incubation: Incubate for 6 to 12 hours. (Note: p53 acetylation is a rapid event; prolonged

incubation >24h may lead to secondary apoptotic degradation of proteins).

» Lysis (Critical Step): Harvest cells by centrifugation. Wash with cold PBS. Lyse in RIPA buffer

supplemented with:

o Protease Inhibitor Cocktail.

o Trichostatin A (TSA) (1 uM) and Nicotinamide (10 mM). Scientific Rationale: You must
inhibit endogenous Sirtuins and HDACs during lysis to prevent them from stripping the

acetyl groups off p53 in the tube.

e Detection: Perform SDS-PAGE and immunoblot using anti-Acetyl-p53 (Lys382) and anti-

Total p53 antibodies.

Data Summary & Biological Activity[2][3][5][6][7][8]

The following table summarizes the inhibitory potency of PS3 across recombinant enzyme

assays and cellular viability models.

Target | Cell Line Assay Type ICs0 (M) Reference
SIRT1 Recombinant Enzyme 1.2 [1, 2]
SIRT2 Recombinant Enzyme 1.9 [1, 2]
SIRT3 Recombinant Enzyme  18.6 [1]

MV4-11 (AML) Cell Viability (48h) 6.5 [1]
MOLM-13 (AML) Cell Viability (48h) 9.2 [1]

Jurkat (T-ALL) Cell Viability (48h) 17.4 [1]

THP-1 (AML) Cell Viability (48h) 27.2 [1]

Interpretation: PS3 shows preferential efficacy in p53-wild-type AML cell lines (MV4-11, MOLM-

13). The higher ICso in THP-1 (p53-null/mutant) confirms that the cytotoxicity is largely driven

by the p53 restoration mechanism, validating the compound's specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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